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Introduction: Compound Profile and Synthetic
Significance
5-Bromo-4-methylpyridine-2-carboxylic acid is a heterocyclic organic compound that serves

as a highly versatile intermediate in modern organic synthesis. Physically, it is a white solid with

a molecular weight of 216.03 g/mol and the chemical formula C₇H₆BrNO₂.[1][2] Its utility is

primarily derived from its trifunctional structure: a pyridine core, a carboxylic acid group, and a

strategically positioned bromine atom.

This combination of features makes it an indispensable building block, particularly in the

pharmaceutical and agrochemical industries.[3] The pyridine scaffold is a common

pharmacophore in many biologically active molecules. The bromine atom is an excellent

leaving group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck), enabling

the construction of complex molecular architectures, while the carboxylic acid moiety provides

a handle for amide bond formation and other derivatizations. Given its pivotal role in the

synthesis of novel drug candidates and other high-value materials, a comprehensive

understanding of its safe handling is paramount for any research professional.[3] This guide

provides a field-proven framework for managing this reagent, grounded in established safety

protocols for halogenated aromatic compounds and pyridine derivatives.
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Hazard Identification and Core Risk Assessment
While specific toxicity data for 5-Bromo-4-methylpyridine-2-carboxylic acid is not extensively

published, a robust risk assessment can be formulated by examining its structural motifs—a

brominated pyridine and a carboxylic acid—and data from suppliers of this and analogous

compounds.[2][4][5] The primary hazards are associated with irritation and acute toxicity upon

ingestion or inhalation.[2][6]

Like many functionalized pyridine derivatives, it should be treated as a hazardous substance.

[7][8] The compound is typically a solid, meaning the primary exposure risk during handling is

the inhalation of fine dust or direct contact with skin and eyes.[5][9]

Table 2.1: GHS Hazard Profile This table summarizes the potential hazards based on supplier

safety information and data for structurally related compounds.

Hazard Class
GHS Hazard Statement (H-
Code)

Description

Acute Toxicity, Oral H302 Harmful if swallowed.[2]

Acute Toxicity, Dermal H312 Harmful in contact with skin.[6]

Skin Irritation H315 Causes skin irritation.[2]

Serious Eye Irritation H319
Causes serious eye irritation.

[2]

Acute Toxicity, Inhalation H332 Harmful if inhaled.[2][6]

Respiratory Irritation H335
May cause respiratory

irritation.[2][6]

Causality: The pyridine nitrogen can interact with biological systems, and the carboxylic acid

can cause irritation.[7] Halogenated aromatics as a class require careful handling due to their

potential for toxicity.[4] The risk of inhaling airborne particulates is significant for any powdered

solid, necessitating stringent engineering controls.[5]
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Exposure Control: Engineering and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure control is non-negotiable. This begins with engineering

controls as the primary line of defense, supplemented by appropriate PPE.

Engineering Controls
All manipulations of solid 5-Bromo-4-methylpyridine-2-carboxylic acid that could generate

dust—such as weighing, transferring, or adding to a reaction vessel—must be performed inside

a certified chemical fume hood.[7][10] The fume hood provides adequate ventilation to keep

airborne concentrations low and protect the user from inhaling potentially harmful dust.[11]

Facilities should also be equipped with an eyewash station and a safety shower in close

proximity to the handling area.[5]

Personal Protective Equipment (PPE)
PPE selection must be based on a thorough risk assessment. The following table outlines the

minimum required PPE for handling this compound.

Table 3.1: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale and Citation

Eye & Face

Chemical safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133. A

face shield should be worn if

there is a significant splash

risk.

Protects against dust particles

and splashes that can cause

serious eye irritation.[4][5][12]

Skin

Chemical-resistant nitrile or

neoprene gloves. A lab coat

and closed-toe shoes are

mandatory.

Prevents skin contact, which

can lead to irritation.[7][8]

Latex gloves are not

recommended for handling

many organic chemicals.[7]

Respiratory

Not required if work is

performed within a certified

chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with appropriate cartridges for

organic vapors/particulates

must be used.

Minimizes inhalation of dust,

which may cause respiratory

tract irritation.[4][13]

Trustworthiness through Self-Validation: Before each use, visually inspect gloves for any signs

of degradation or punctures.[14] Ensure the fume hood has a current certification sticker and

that the airflow monitor indicates it is functioning correctly. These simple checks form a self-

validating system to ensure your protective barriers are intact.

Standard Operating Procedure (SOP) for Safe
Handling
The following protocol outlines the essential steps for safely handling 5-Bromo-4-
methylpyridine-2-carboxylic acid in a laboratory setting.

Experimental Workflow
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Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup & Disposal Phase

1. Don PPE
(Goggles, Lab Coat, Gloves)

2. Verify Fume Hood
Function

3. Assemble Equipment
in Hood

4. Retrieve Compound
from Storage

5. Weigh Solid
on Balance

6. Transfer to
Reaction Vessel

7. Securely Cap
Original Container

8. Decontaminate Spatula
& Weigh Boat

9. Dispose of Waste in
Halogenated Organics Bottle

10. Return Compound
to Storage

11. Remove PPE &
Wash Hands

Click to download full resolution via product page

Caption: Workflow for handling solid 5-Bromo-4-methylpyridine-2-carboxylic acid.
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Step-by-Step Methodology
Preparation: Don all required PPE as specified in Table 3.1.[10] Verify that the chemical fume

hood is operational.[14] Assemble all necessary glassware, spatulas, and a balance inside

the hood.

Weighing: Retrieve the container of 5-Bromo-4-methylpyridine-2-carboxylic acid from its

designated storage area. Keeping the container inside the hood, carefully open it. Use a

clean spatula to transfer the desired amount of solid to a weigh boat or directly into the

reaction vessel on a tared balance. Minimize any dust generation.[5]

Transfer: Once the desired mass is weighed, carefully add it to the reaction vessel. If a

solvent is to be used, add it slowly to wet the solid and prevent it from becoming airborne.

Storage: Immediately and securely close the lid on the stock container.[7] Wipe any residual

dust from the outside of the container with a damp cloth (if compatible) before returning it to

its proper storage location.

Cleanup: Decontaminate the spatula and any other reusable equipment with a suitable

solvent. Collect this solvent rinse as halogenated waste.[4] Dispose of the weigh boat and

any contaminated wipes in the designated solid halogenated waste container.[10]

Final Steps: Once the experiment is underway, remove gloves and lab coat before exiting the

lab. Wash hands thoroughly with soap and water.[8][14]

Storage and Chemical Incompatibility
Proper storage is critical to maintaining the compound's integrity and ensuring laboratory

safety.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[5] Keep away from sources of ignition and direct sunlight.[13][15] The storage area should

be separate from incompatible materials.

Incompatibility: As a pyridine derivative and carboxylic acid, this compound is incompatible

with certain classes of chemicals.[5][8] Mixing with incompatible materials can lead to

vigorous reactions, heat generation, or the release of toxic gases.
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Table 5.1: Incompatible Materials

Incompatible Class Examples
Rationale for
Incompatibility

Strong Oxidizing Agents
Perchlorates, Nitrates,

Peroxides, Chromium trioxide

Can cause vigorous or

explosive reactions with

organic materials.[5][8]

Strong Bases
Sodium Hydroxide, Potassium

tert-butoxide

Exothermic acid-base

neutralization reaction.

Strong Acids
Sulfuric Acid, Nitric Acid,

Chlorosulfonic Acid

Pyridine nitrogen is basic and

will react exothermically.[8]

Strong Reducing Agents
Sodium Borohydride, Lithium

Aluminum Hydride

The carboxylic acid group will

react.

Accidental Release and First Aid Procedures
Preparedness is key to mitigating the harm from accidental spills or exposures.

Spill Response
For any spill, the primary goal is to isolate the area and prevent exposure.
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Spill Occurs

Assess Spill Size
& Location

Small Spill
(Inside Hood)?

Large Spill
(Outside Hood)?

Contain & Clean Up
with Spill Kit

Yes

Alert Others &
Evacuate Area

No

Yes

Document Incident

Contact EHRS/
Safety Officer

Click to download full resolution via product page

Caption: Decision-making workflow for spill response.
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Small Spill (Contained in a Fume Hood):

Ensure proper PPE is worn.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep up the absorbed material and place it into a sealed, labeled container for

halogenated waste.[5][16]

Decontaminate the area with a suitable solvent and collect the rinsate as hazardous

waste.[4]

Large Spill (or any spill outside a fume hood):

Evacuate the immediate area and alert nearby personnel.

Contact your institution's Environmental Health & Safety (EH&S) department or

emergency response team.[16]

Prevent entry into the affected area.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][17]

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area

with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical

attention.[8][17]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If the victim is

not breathing, begin artificial respiration. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with

water and give them 1-2 glasses of water to drink. Seek immediate medical attention.[8][18]
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Waste Disposal
Chemical waste disposal must adhere to institutional and regulatory guidelines. As a

halogenated organic compound, 5-Bromo-4-methylpyridine-2-carboxylic acid and any

materials contaminated with it require specific handling.

Waste Segregation: All waste containing this compound (including excess solid, solutions,

and contaminated materials like gloves and weigh boats) must be collected in a designated

"Halogenated Organic Waste" container.[4][10]

Labeling: The waste container must be kept closed when not in use and clearly labeled with

the words "Hazardous Waste" and a full list of its contents.[4][16]

Disposal Procedure: Never dispose of this chemical or its waste down the drain.[10] Arrange

for pickup and disposal through your institution's certified hazardous waste management

program.

Causality: Halogenated solvents and solids are segregated because their incineration requires

special conditions to prevent the formation of dioxins and other persistent organic pollutants.

Improper disposal can lead to significant environmental contamination.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1stsci.com [1stsci.com]

2. americanelements.com [americanelements.com]

3. nbinno.com [nbinno.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

6. 886365-02-2 Cas No. | 5-Bromo-4-methylpyridine-2-carboxylic acid | Apollo
[store.apolloscientific.co.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1520543?utm_src=pdf-body
https://pdf.benchchem.com/1410/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://pdf.benchchem.com/1410/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b1520543?utm_src=pdf-custom-synthesis
https://www.1stsci.com/products/886365-02-2?cas=886365-02-2
https://americanelements.com/886365-02-2-5-bromo-4-methylpyridine-2-carboxylic-acid
https://www.nbinno.com/other-organic-chemicals/5-bromo-4-methylpyridine-2-carboxylic-acid-organic-synthesis-intermediate-ay
https://pdf.benchchem.com/1410/Navigating_the_Safe_Handling_of_Halogenated_Aromatic_Compounds_A_Guide_for_Laboratory_Professionals.pdf
https://pim-resources.coleparmer.com/sds/93540.pdf
https://store.apolloscientific.co.uk/product/5-bromo-4-methylpyridine-2-carboxylic-acid
https://store.apolloscientific.co.uk/product/5-bromo-4-methylpyridine-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]

8. nj.gov [nj.gov]

9. spectrumchemical.com [spectrumchemical.com]

10. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

12. echemi.com [echemi.com]

13. media.laballey.com [media.laballey.com]

14. artsci.usu.edu [artsci.usu.edu]

15. kishida.co.jp [kishida.co.jp]

16. campusoperations.temple.edu [campusoperations.temple.edu]

17. fishersci.com [fishersci.com]

18. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Subject: 5-Bromo-4-methylpyridine-2-carboxylic acid
(CAS: 886365-02-2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1520543#5-bromo-4-methylpyridine-2-carboxylic-
acid-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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